Cas no 384857-14-1 (4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde)

• Product Name: 4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde
• CAS No: 384857-14-1
• MF: C₁₄H₉ClI₂O₂
• MW: 498.4820
• CID: 5095524
• Update Time: 2025-10-22

4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde
• 4-[(4-chlorophenyl)methoxy]-3,5-diiodobenzaldehyde
• BBL024121
• STK661780

• Inchi： 1S/C14H9ClI2O2/c15-11-3-1-9(2-4-11)8-19-14-12(16)5-10(7-18)6-13(14)17/h1-7H,8H2
• InChI Key： FAKFIZBQZTWGQP-UHFFFAOYSA-N
• SMILES： IC1C([H])=C(C([H])=O)C([H])=C(C=1OC([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde

4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde (CAS No 384857-14-1)

4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde is a highly specialized organic compound with the CAS registry number 384857-14-1. This compound belongs to the class of aromatic aldehydes and features a complex structure characterized by the presence of multiple functional groups. The molecule consists of a benzaldehyde core substituted with a chlorobenzyl ether group at the para position and two iodine atoms at the meta positions. This unique combination of substituents imparts distinctive chemical and physical properties to the compound, making it a subject of interest in various fields of research and application.

The synthesis of 4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde involves a multi-step process that typically begins with the bromination of benzaldehyde derivatives. The subsequent substitution reactions and iodination steps are carefully optimized to achieve high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, reducing production costs and minimizing environmental impact. Researchers have also explored alternative synthetic pathways, such as microwave-assisted synthesis and continuous flow chemistry, to further enhance the scalability of this compound.

One of the most notable applications of 4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde is in the field of medicinal chemistry. The compound serves as a valuable building block for the development of novel pharmaceutical agents targeting various diseases. For instance, studies have demonstrated its potential as a lead compound in anti-cancer drug discovery due to its ability to inhibit specific enzymes involved in tumor progression. Additionally, its iodinated structure makes it an attractive candidate for radiotherapeutic applications, where iodine can be isotopically labeled for imaging and treatment purposes.

In materials science, 4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde has been investigated for its role in the synthesis of advanced polymers and materials with tailored electronic properties. The compound's aldehyde group facilitates cross-linking reactions, while the electron-withdrawing iodine substituents enhance conjugation and stability. Recent research has focused on incorporating this compound into organic semiconductors for use in flexible electronics and photovoltaic devices.

From an analytical standpoint, 4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde is often employed as a reference standard in spectroscopic studies due to its well-defined structure and distinct spectral features. Its use in chromatographic separations has also been explored, particularly in high-performance liquid chromatography (HPLC) where it serves as a calibration standard for similar compounds.

The physical properties of 4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde are well-documented. It exists as a crystalline solid with a melting point of approximately 220°C and a boiling point exceeding 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, attributed to the conjugated system formed by the benzene ring and substituents.

Recent studies have delved into the electrochemical behavior of 4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde, revealing its potential as an electrode material in energy storage devices. Researchers have demonstrated that its redox properties can be tuned by modifying the substituents on the benzene ring, opening new avenues for its application in supercapacitors and batteries.

In conclusion, 4-[(4-Chlorobenzyl)oxy]-3,5-diiodobenzaldehyde (CAS No 384857-14-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, solidifying its position as an important molecule in contemporary chemistry.